N-(6-ethyl-3-propionyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-methylbenzamide hydrochloride

• IUPAC Name: N-(6-ethyl-3-propanoyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-methylbenzamide;hydrochloride
• InChI: InChI=1S/C20H24N2O2S.ClH/c1-4-16(23)18-15-10-11-22(5-2)12-17(15)25-20(18)21-19(24)14-8-6-13(3)7-9-14;/h6-9H,4-5,10-12H2,1-3H3,(H,21,24);1H
• InChI Key: VPQBWBZFKREXJP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(SC2=C1CCN(C2)CC)NC(=O)C3=CC=C(C=C3)C.Cl
• Molecular Formula: C20H25ClN2O2S
• Molecular Weight: 392.9 g/mol
• CAS No.: 1216376-90-7

Description

The compound is a derivative of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine. This is a heterocyclic compound that is widely distributed in nature. The sulfur and nitrogen-containing heterocycles have emerged as an important class of molecules due to their biodiversities from the industrial perspective.

Synthesis Analysis

A series of 6-tosyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide analogues are synthesized by conventional techniques. These are characterized by elemental analysis, IR, MS, 1H, and 13C NMR.

Molecular Structure Analysis

The structure of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine consists of piperidine (also called tetrahydropyridine) which is an amine heterocycle consists of a six-membered ring with five methylene bridges (-CH2-) and one amine bridge (-NH-) fused to a five-membered heterocyclic ring thiophene (also commonly called thiofuran).

Physical and Chemical Properties Analysis

The compound 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride has a molecular weight of 175.68. It is a solid at room temperature and should be stored in a dark place, in an inert atmosphere.

Scientific Research Applications

Chemical Synthesis and Drug Development

Complex organic molecules, such as N-(6-ethyl-3-propionyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-methylbenzamide hydrochloride, often serve as key intermediates or end products in the synthesis of pharmaceuticals. For example, studies on related compounds have detailed the synthesis and characterization of novel molecules with potential therapeutic applications. Such research is fundamental in drug discovery, providing insights into the structural requirements for drug efficacy and safety. A study on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, for instance, showcases the development of molecules with potential pharmaceutical relevance (Bakhite et al., 2005).

Material Science and Polymer Chemistry

The structural features of complex organic molecules make them suitable candidates for the development of advanced materials, including polymers with unique properties. Research in this domain explores the synthesis of new compounds that can be incorporated into polymers to enhance their thermal stability, solubility, or mechanical strength. For example, the development of organosoluble and thermally stable polyimides derived from novel diamines demonstrates the application of complex organic compounds in creating materials with desirable properties for industrial applications (Ghaemy & Khajeh, 2011).

Analytical Chemistry and Environmental Studies

In analytical chemistry and environmental sciences, complex organic molecules are often studied for their role as contaminants, their degradation behavior, or as components of analytical methods. For instance, research on the photodegradation of environmental contaminants uses sophisticated organic molecules as catalysts or adsorbents to enhance the efficiency of degradation processes. This research not only contributes to our understanding of pollutant behavior but also to the development of remediation technologies (Torimoto et al., 1996).

Mechanism of Action

The synthesized compounds are tested for their antibacterial activity against Bacillus subtilis, Staphylococcus aureus, and Escherichia coli. The antibacterial activity depends to a large extent on the electronic structure of the molecules.

Safety and Hazards

The compound 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride has been classified with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).